Cas no 1361527-78-7 (3-Amino-2-(perchlorophenyl)pyridine-5-acetonitrile)

• Product Name: 3-Amino-2-(perchlorophenyl)pyridine-5-acetonitrile
• CAS No: 1361527-78-7
• MF: C₁₃H₆Cl₅N₃
• MW: 381.471837520599
• CID: 4969184
• Update Time: 2025-10-29

3-Amino-2-(perchlorophenyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(perchlorophenyl)pyridine-5-acetonitrile

• Inchi： 1S/C13H6Cl5N3/c14-8-7(9(15)11(17)12(18)10(8)16)13-6(20)3-5(1-2-19)4-21-13/h3-4H,1,20H2
• InChI Key： PAXVZVGNPRODSU-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(=CC(CC#N)=CN=1)N)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 398
• XLogP3: 4.6
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-2-(perchlorophenyl)pyridine-5-acetonitrile

Comprehensive Overview of 3-Amino-2-(perchlorophenyl)pyridine-5-acetonitrile (CAS No. 1361527-78-7)

3-Amino-2-(perchlorophenyl)pyridine-5-acetonitrile (CAS No. 1361527-78-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique perchlorophenyl and pyridine moieties, offers a versatile scaffold for synthesizing novel derivatives with potential applications in drug discovery and functional materials. Its molecular structure, featuring an acetonitrile group, enhances its reactivity, making it a valuable intermediate in organic synthesis.

In recent years, the demand for heterocyclic compounds like 3-Amino-2-(perchlorophenyl)pyridine-5-acetonitrile has surged due to their role in developing targeted therapies and high-performance materials. Researchers are particularly interested in its potential as a building block for designing small-molecule inhibitors and fluorescent probes. The compound's electron-deficient nature, attributed to the perchlorophenyl group, makes it suitable for applications in organic electronics and catalysis.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 3-Amino-2-(perchlorophenyl)pyridine-5-acetonitrile?" The synthesis typically involves multi-step reactions, starting with the functionalization of pyridine derivatives, followed by the introduction of the perchlorophenyl and acetonitrile groups. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been explored to improve yield and purity.

The compound's physicochemical properties, including solubility, stability, and reactivity, are critical for its applications. For instance, its lipophilicity and hydrogen-bonding capacity are often optimized to enhance bioavailability in pharmaceutical formulations. Additionally, its thermal stability makes it a candidate for high-temperature applications in material science.

Another trending topic is the environmental impact of such specialized chemicals. While 3-Amino-2-(perchlorophenyl)pyridine-5-acetonitrile is not classified as hazardous, its biodegradability and ecotoxicity are under investigation to ensure sustainable use. Researchers are also exploring green chemistry approaches to minimize waste during its production.

In the context of drug discovery, this compound's structural motifs align with the growing interest in kinase inhibitors and GPCR modulators. Its amino and cyano functionalities provide handles for further derivatization, enabling the creation of libraries for high-throughput screening. This aligns with the industry's shift toward precision medicine and personalized therapies.

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In summary, 3-Amino-2-(perchlorophenyl)pyridine-5-acetonitrile (CAS No. 1361527-78-7) represents a promising chemical entity with broad applicability. Its unique structure and functional versatility position it as a key player in advancing innovative technologies and therapeutic solutions. As research progresses, its role in addressing global challenges in health and sustainability will likely expand.